3-(2-Thiazoyl)-DL-alanine

• Molecular Weight: 172.2

Description

3-(2-Thiazoyl)-DL-alanine is a non-proteinogenic amino acid derivative featuring a thiazole ring attached to the β-carbon of the alanine backbone. Thiazole, a five-membered heterocyclic ring containing sulfur and nitrogen, confers unique electronic and steric properties, making this compound valuable in biochemical and pharmacological research. It is recognized as a substrate for enzymes like cyclodipeptide synthases (CDPS) and histidyl-tRNA synthetases (HisRS), where its structural mimicry of histidine enables competitive binding .

Comparison with Similar Compounds

Key Structural Features :

• Thiazole vs. Other Heterocycles : The sulfur and nitrogen in thiazole enhance hydrogen-bonding capacity compared to purely aromatic (e.g., phenyl) or sulfur-only rings (e.g., thiophene).
• Substitution Position : The position of the heterocycle (β-carbon vs. α-carbon) and its regiochemistry (2-thiazolyl vs. 4-thiazolyl) influence molecular recognition.

Compound Name	Structure	Molecular Weight (g/mol)	Key Structural Differences
3-(2-Thiazoyl)-DL-alanine	β-thiazole on DL-alanine	172.2 (estimated)	Thiazole (S, N heterocycle)
3-(2-Thienyl)-L-alanine	β-thiophene (S-only ring)	171.21	Thiophene lacks nitrogen
3-(2-Pyridyl)-L-alanine	β-pyridine (N-only ring)	166.18	Pyridine lacks sulfur
3-(4-Thiazolyl)-L-alanine (4ThzA)	Thiazole at β-carbon (4-position)	172.2	Regioisomer of 3-(2-Thiazoyl)-DL-alanine
3-(2-Quinolyl)-DL-alanine	Larger aromatic quinoline ring	228.26	Extended π-system enhances metal binding

2.2 Biochemical Activity

• Enzyme Substrate Specificity :

  • CDPS Enzymes : 3-(2-Thiazoyl)-DL-alanine and 3-(2-pyridyl)-L-alanine are accepted by ParaCDPS and ParcuCDPS, while β-(1,2,4-Triazol-3-yl)-DL-alanine is exclusive to ParcuCDPS .
  • HisRS Recognition : E. coli HisRS distinguishes between 2ThzA (2-thiazolyl) and 4ThzA (4-thiazolyl), highlighting positional sensitivity .

• Spectroscopic Properties :

  • In XANES spectroscopy, 3-(2-thienyl)-DL-alanine exhibits distinct sulfur K-edge absorption compared to disulfides (e.g., DL-cystine) due to differences in sulfur oxidation states .